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Compound of Interest

Compound Name: Ravenine

Cat. No.: B120983 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Ravenine is an alkaloid compound isolated from the root bark of Dictamnus dasycarpus.[1] As

with any research compound, proper storage and handling are crucial to ensure its stability,

efficacy, and the safety of laboratory personnel. These application notes provide detailed

protocols and best practices for the storage, handling, and stability assessment of Ravenine.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Ravenine is provided in the table

below. This information is essential for understanding its behavior in various experimental

settings.
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Property Value Source

Molecular Formula C₁₅H₁₇NO₂ InvivoChem[1], PubChem[2]

Molecular Weight 243.30 g/mol InvivoChem[1], PubChem[2]

CAS Number 20105-22-0 InvivoChem[1], PubChem[2]

Appearance
Typically exists as a solid at

room temperature
InvivoChem[1]

Melting Point 120-121°C InvivoChem[1]

Boiling Point 378.3 ± 41.0 °C at 760 mmHg InvivoChem[1]

Solubility
Soluble in DMSO. May have

low water solubility.
InvivoChem[1]

Storage Recommendations
Proper storage is critical to maintain the integrity of Ravenine. The following table summarizes

the recommended storage conditions based on supplier data.

Form
Storage
Temperature

Duration Source

Powder -20°C 3 years
InvivoChem[1],

TargetMol[3]

4°C 2 years InvivoChem[1]

In Solvent -80°C 6 months - 1 year
InvivoChem[1],

TargetMol[3]

-20°C 1 month InvivoChem[1]

Note: Ravenine is stable at room temperature for short periods, such as during shipping.[1]

However, for long-term storage, adherence to the recommended temperatures is essential.

Handling Procedures and Safety Precautions
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As a specific Safety Data Sheet (SDS) for Ravenine is not readily available, a thorough risk

assessment should be conducted before handling. The following are general best practices for

handling chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE):

Wear a lab coat, safety glasses with side shields, and chemical-resistant gloves.

If there is a risk of inhalation of the powder, use a properly fitted respirator.

General Handling:

Handle Ravenine in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust when working with the powdered form.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.

Spill and Disposal:

In case of a spill, contain the material and clean the area with an appropriate solvent.

Dispose of the waste in accordance with local, state, and federal regulations.

Dispose of unused Ravenine and its containers as chemical waste.

Experimental Protocols
Protocol 1: Preparation of Stock Solutions
Due to its likely low water solubility, organic solvents are recommended for preparing stock

solutions of Ravenine.

Materials:

Ravenine powder
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Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibrate the Ravenine vial to room temperature before opening to prevent moisture

condensation.

Weigh the desired amount of Ravenine powder using an analytical balance.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., 10

mM).

Vortex or sonicate the solution until the Ravenine is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term use or -20°C for short-term use.[1]

Protocol 2: General Protocol for a Long-Term Stability
Study
This protocol provides a framework for assessing the long-term stability of Ravenine under

various storage conditions.

Objective: To determine the stability of Ravenine over an extended period under defined

storage conditions.

Materials:

Ravenine (at least three different batches, if possible)

Validated stability-indicating analytical method (e.g., HPLC-UV)
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Climate-controlled stability chambers

Appropriate storage containers that mimic the intended long-term storage

Procedure:

Sample Preparation: Prepare multiple aliquots of Ravenine in both solid form and in a

desired solvent at a known concentration.

Storage Conditions: Place the samples in stability chambers set to the desired long-term

storage conditions (e.g., -20°C, 4°C, and 25°C/60% RH).

Testing Frequency: Analyze the samples at predetermined time points. For a 12-month study,

a typical frequency would be at 0, 3, 6, 9, and 12 months.

Analytical Testing: At each time point, test the samples for attributes such as:

Appearance (visual inspection)

Assay (potency)

Purity (presence of degradation products)

Data Analysis: Compare the results at each time point to the initial (time 0) data to determine

the extent of degradation.

Visualizations
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Workflow for Handling and Preparing Ravenine for Experiments

Receive Ravenine Powder

Log and Store at Recommended Temperature
(-20°C for long-term)

Equilibrate to Room Temperature

Weigh Powder in a Fume Hood

Dissolve in Appropriate Solvent (e.g., DMSO)

Prepare Aliquots for Single Use

Store Stock Solution at -80°C

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for handling and preparing Ravenine.
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Factors Affecting the Stability of Ravenine

Environmental Factors Chemical Factors

Temperature

Ravenine Stability

Light Exposure Humidity Solvent Type pH of Solution Presence of Oxygen
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Caption: Factors influencing the stability of Ravenine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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